Cas no 105872-31-9 (3-hydroxy-2-methoxycyclohex-2-en-1-one)

3-hydroxy-2-methoxycyclohex-2-en-1-one structure
105872-31-9 structure
Product Name:3-hydroxy-2-methoxycyclohex-2-en-1-one
CAS No:105872-31-9
MF:C7H10O3
MW:142.152502536774
CID:1168956
PubChem ID:12130087
Update Time:2025-04-20

3-hydroxy-2-methoxycyclohex-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-hydroxy-2-methoxycyclohex-2-en-1-one
    • 3-hydroxy-2-methoxy-cyclohex-2-enone
    • SureCN10864485
    • 3-Hydroxy-2-methoxy-cyclohex-2-enon
    • ACMC-20m94z
    • 2-Cyclohexen-1-one, 3-hydroxy-2-methoxy-
    • CTK0G4486
    • 3-Hydroxy-2-methoxycyclohex-2-en-1-on
    • 3-hydroxy-2-methoxy-cyclohex-2-enone; SureCN10864485; 3-Hydroxy-2-methoxy-cyclohex-2-enon; ACMC-20m94z; 2-Cyclohexen-1-one, 3-hydroxy-2-methoxy-; CTK0G4486; 3-Hydroxy-2-methoxycyclohex-2-en-1-on;
    • SCHEMBL10864485
    • 105872-31-9
    • DTXSID00478164
    • Inchi: 1S/C7H10O3/c1-10-7-5(8)3-2-4-6(7)9/h8H,2-4H2,1H3
    • InChI Key: BXOPNWFCILRVCR-UHFFFAOYSA-N
    • SMILES: O(C)C1C(CCCC=1O)=O

Computed Properties

  • Exact Mass: 142.062994177g/mol
  • Monoisotopic Mass: 142.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 46.5Ų
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